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Compound of Interest

Compound Name: 2-Methylmalonamide

Cat. No.: B075449

Introduction

This technical guide provides an in-depth overview of malonamides, a significant class of
organic compounds with diverse applications in research and drug development. While the
specific compound "2-Methylmalonamide" is not found in major chemical databases under
this name, this guide will address its probable identity as 2-methylpropanediamide and, due to
the limited availability of specific data for this particular derivative, will focus on the broader and
well-documented class of malonamides. This document is intended for researchers, scientists,
and professionals in the field of drug development, offering detailed information on the
synthesis, properties, and applications of these versatile molecules.

Understanding "2-Methylmalonamide": Nomenclature
and Structure

The name "2-Methylmalonamide” suggests a malonamide backbone with a methyl group
attached to the central carbon atom (position 2). The systematic IUPAC name for this structure
would be 2-methylpropanediamide.

A search for "2-Methylmalonamide" or "2-methylpropanediamide” in comprehensive chemical
databases does not yield a specific CAS number or a significant body of research, indicating
that it is not a commonly synthesized or studied compound. However, the broader class of
malonamides and their derivatives are of significant interest in medicinal chemistry and
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materials science. This guide will, therefore, focus on the general characteristics and specific,
well-documented examples of malonamides.

Malonamide and Its Derivatives: An Overview

Malonamides are dicarboxylic acid diamides derived from malonic acid. They are characterized
by a central methylene group flanked by two carbonyl groups, each bonded to a nitrogen atom.
These compounds serve as versatile building blocks in organic synthesis and are recognized
as privileged structures in drug design due to their ability to form stable complexes with various
ions and participate in hydrogen bonding.[1][2]

Key Physicochemical Properties of Malonamide
Derivatives

The physicochemical properties of malonamides can be significantly altered by substitution on
the central carbon or the amide nitrogens. Below is a table summarizing the properties of the
parent malonamide (propanediamide) and a related monoamide, 2-methylpropanamide
(isobutyramide), for which data is available.

Property Malonamio?e _ 2-Methylpro!oanamide
(Propanediamide) (Isobutyramide)

CAS Number 108-13-4 563-83-7[3][4]

IUPAC Name propanediamide 2-methylpropanamide[3][4]

Molecular Formula C3HeN20:2 CaH9NOJ3][4]

Molecular Weight 102.09 g/mol 87.12 g/mol [3][4]

Melting Point 170 °C 127-130 °CJ[5]

Boiling Point Decomposes 216-220 °C[5]

Solubility Soluble in water Soluble in water

Synthesis of Malonamide Derivatives: Experimental
Protocols

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/figure/Routes-towards-malonamide-derivatives-MDs_fig1_348093898
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268553/
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C4H9NO/c1-3(2)4(5)6/h3H,1-2H3,(H2,5,6)
https://webbook.nist.gov/cgi/cbook.cgi?ID=C563837&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C4H9NO/c1-3(2)4(5)6/h3H,1-2H3,(H2,5,6)
https://webbook.nist.gov/cgi/cbook.cgi?ID=C563837&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C4H9NO/c1-3(2)4(5)6/h3H,1-2H3,(H2,5,6)
https://webbook.nist.gov/cgi/cbook.cgi?ID=C563837&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C4H9NO/c1-3(2)4(5)6/h3H,1-2H3,(H2,5,6)
https://webbook.nist.gov/cgi/cbook.cgi?ID=C563837&Mask=80
https://www.chemsynthesis.com/base/chemical-structure-14145.html
https://www.chemsynthesis.com/base/chemical-structure-14145.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The synthesis of malonamide derivatives can be achieved through several routes, often
starting from malonic acid, its esters, or malonyl chlorides.[1][6] These methods allow for the
introduction of a wide variety of substituents, leading to a diverse library of compounds for
screening and development.

General Synthesis of Malonamides from Malonyl
Chlorides

This method involves the reaction of a suitably substituted malonyl chloride with an amine.
Experimental Protocol:

o Preparation of Malonyl Chloride: The corresponding substituted malonic acid is reacted with
a chlorinating agent, such as thionyl chloride (SOCI2) or oxalyl chloride ((COCI)z2), typically in
an inert solvent like dichloromethane (DCM) or toluene. The reaction is usually carried out at
room temperature or with gentle heating.

e Amidation: The resulting malonyl chloride is then reacted with two equivalents of the desired
amine. This reaction is often performed at low temperatures (e.g., 0 °C) in the presence of a
non-nucleophilic base, such as triethylamine (TEA) or pyridine, to neutralize the HCI
generated during the reaction.

o Work-up and Purification: The reaction mixture is typically washed with water and brine,
dried over an anhydrous salt (e.g., Na2SO4 or MgSOa), and the solvent is removed under
reduced pressure. The crude product is then purified by recrystallization or column
chromatography.
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Preparation of Malonyl Chloride
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Synthesis of Malonamides from Malonyl Chlorides.

Synthesis via Multicomponent Reactions

Multicomponent reactions (MCRs) offer an efficient route to complex malonamide derivatives in
a single step, adhering to the principles of green chemistry.

Experimental Protocol (Example):
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A one-pot, five-component reaction can be used to synthesize highly substituted malonamides.

[71L8]

» Reaction Setup: To a solution of an isocyanide (1 mmol) and an amine (2 mmol) in a suitable
solvent such as CH2zClz at room temperature, is added Meldrum's acid (1 mmol) and an
arylidene malononitrile (1 mmol).

o Reaction Progression: The reaction mixture is stirred at ambient temperature. The progress
of the reaction is monitored by thin-layer chromatography (TLC).

« |solation: Upon completion, the product often precipitates from the reaction mixture and can
be collected by filtration. If not, the solvent is evaporated, and the residue is purified by
column chromatography.

; CH2Cl2 N
*\.._ Ambient Temperature __.~

RO e Highly Substituted Malonamide

Tsocyanide + Amine (2 eq.) + Meldrum's Acid + Arylidene Malononitrile
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Multicomponent Synthesis of Malonamides.

Applications in Drug Discovery and Development

Malonamide derivatives are recognized as privileged scaffolds in medicinal chemistry due to
their diverse biological activities.[1][2]

e Enzyme Inhibition: Malonamides have been investigated as inhibitors of various enzymes.
For instance, certain derivatives have shown potent inhibitory activity against factor Xa, a
key enzyme in the blood coagulation cascade, highlighting their potential as antithrombotic
agents.[2]

» Anticancer Agents: The malonamide scaffold has been utilized to develop anticancer agents.
[9] Their mechanism of action can vary, including the inhibition of enzymes crucial for cancer
cell metabolism.
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» Neurodegenerative Diseases: Researchers have explored malonamide derivatives as
potential therapeutics for neurodegenerative conditions like Alzheimer's disease. Some
compounds have shown dual inhibitory activity against cholinesterases and factor Xa.[2]

» Antidiabetic Agents: Certain malonamide derivatives have been identified as a-glucosidase
inhibitors, suggesting their potential in the management of diabetes.[9]

Malonamide Derivatives

Neurodegenerative Disease Antidiabetic Agents
(e.g., Alzheimer's) (a-glucosidase Inhibition)

Antithrombotic Agents
(Factor Xa Inhibition)

Anticancer Agents
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Therapeutic Applications of Malonamide Derivatives.

Conclusion

While "2-Methylmalonamide" remains an elusive specific target, the broader family of
malonamides presents a rich field of study for researchers and drug development
professionals. Their synthetic accessibility and the tunability of their physicochemical and
biological properties make them a valuable scaffold in the quest for new therapeutic agents.
The experimental protocols and application insights provided in this guide serve as a
foundational resource for further exploration and innovation in this promising area of medicinal

chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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